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Compound of Interest

Compound Name: Mono(2-ethyl-5-oxohexyl) adipate

Cat. No.: B154147

Disclaimer: No specific Safety Data Sheet (SDS) for Mono(2-ethyl-5-oxohexyl) adipate (CAS
134998-72-4) with detailed disposal procedures is readily available. This guidance is based on
the safety data for a closely related and structurally similar compound, Di(2-ethylhexyl) adipate
(DEHA). Researchers must exercise caution and adhere to all applicable local, state, and
federal regulations, consulting with their institution's Environmental Health and Safety (EHS)
department for specific requirements.

This document provides essential safety and logistical information for the proper disposal of
Mono(2-ethyl-5-oxohexyl) adipate, designed for researchers, scientists, and drug
development professionals. The following procedures outline a step-by-step approach to
ensure safe handling and environmental compliance.

Immediate Safety and Handling

Prior to handling, it is crucial to be familiar with the potential hazards. Based on data for the
related compound DEHA, this substance may cause skin and eye irritation.[1] Adherence to
standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]

e Hand Protection: Use impervious gloves (e.g., nitrile) and inspect them before use.[2]
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o Body Protection: A lab coat or other protective clothing is recommended to prevent skin
contact.[1]

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated area.[1][3]

o Store away from strong oxidizing agents and strong acids, as these are incompatible
materials.[1][4]

» Avoid sources of ignition, as the material is combustible.[5]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

» Remove Ignition Sources: Immediately eliminate any potential sources of ignition in the
vicinity.[5][6]

» Ventilate the Area: Ensure adequate ventilation to disperse any vapors.

o Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to
contain the spill.[1][5] Do not use combustible materials like sawdust.

o Collect Absorbent Material: Carefully scoop the absorbed material into a suitable, labeled
container for chemical waste.[2][5]

¢ Clean the Area: Wash the spill area with soap and water, being careful to prevent runoff from
entering drains or waterways.[1][5]

¢ Dispose of Contaminated Materials: All contaminated clothing, absorbent materials, and
cleaning supplies should be sealed in a vapor-tight plastic bag for disposal as hazardous
waste.[6]

Disposal Procedures
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Waste containing Mono(2-ethyl-5-oxohexyl) adipate must be managed as chemical waste in
accordance with institutional and regulatory guidelines.

o Waste Collection:

o Collect waste Mono(2-ethyl-5-oxohexyl) adipate and contaminated materials in a clearly
labeled, sealed, and compatible container.[2][5]

o Do not mix with other waste streams unless explicitly permitted by your EHS department.
e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "Mono(2-
ethyl-5-oxohexyl) adipate".

o Include any other information required by your institution.
» Final Disposal:

o The primary recommended method of disposal is through a licensed hazardous waste
disposal company.[2] Incineration is a common method for similar chemical waste.[1]

o Dispose of the waste in accordance with all local, state, and federal regulations.[1] Do not
pour down the drain or dispose of in regular trash.[2]

Physical and Chemical Properties (Data for DEHA)

The following table summarizes key quantitative data for Di(2-ethylhexyl) adipate (DEHA),
which may serve as a useful reference.
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Property

Value

Appearance

Colorless to light-colored oily liquid[7][8]

Molecular Formula

C22H4204

Molar Mass 370.57 g/mol [8]
Density 0.922 - 0.93 g/cm3[7][8]
Boiling Point 417 °C (783 °F)[7][8]
Melting Point -67.8 °C (-90.0 °F)[7][8]
Flash Point 196 °C (384.8 °F)[9]

Solubility in Water

Insoluble[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Mono(2-ethyl-5-oxohexyl) adipate.

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://hpvchemicals.oecd.org/ui/handler.axd?id=00996641-ca1b-4a14-ba4c-391a0e13a7f6
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_adipate
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_adipate
https://hpvchemicals.oecd.org/ui/handler.axd?id=00996641-ca1b-4a14-ba4c-391a0e13a7f6
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_adipate
https://hpvchemicals.oecd.org/ui/handler.axd?id=00996641-ca1b-4a14-ba4c-391a0e13a7f6
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_adipate
https://hpvchemicals.oecd.org/ui/handler.axd?id=00996641-ca1b-4a14-ba4c-391a0e13a7f6
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_adipate
https://www.fishersci.com/store/msds?partNumber=AC402462500&countryCode=US&language=en
https://www.echemi.com/products/pid_Seven1320-bis2-ethylhexyladipate.html
https://www.benchchem.com/product/b154147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation & Handling

& Institutional Protocols

Don Personal Protective
Equipment (PPE)

Waste Generation Event

(Review SDS (for related compoundsD

Chemical Use in
Experiment

Yes

Spill Response

Routine Waste
Collection

Contain Spill with
Inert Absorbent

Collect Contaminated
Material

Decontaminate Area

Package Spill Debris
as Hazardous Waste

Finjal Disposal Path

Place in Labeled,
Sealed Waste Container

Store in Designated
Hazardous Waste Area

Arrange Pickup by
Licensed Disposal Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of adipate esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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